2-methoxy-N-(5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-methoxy-N-[5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C10H11N3O3S/c1-6-3-7(17-5-6)9-12-13-10(16-9)11-8(14)4-15-2/h3,5H,4H2,1-2H3,(H,11,13,14)
• InChI Key: XYMUJRLBPDEBDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C2=NN=C(O2)NC(=O)COC
• Molecular Formula: C10H11N3O3S
• Molecular Weight: 253.28 g/mol

Description

2-methoxy-N-(5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl)acetamide, also known as MTDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. MTDP belongs to the class of oxadiazole derivatives, which have been reported to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antitumor, and antimicrobial properties.

Scientific Research Applications

Synthesis and Characterization

Compounds with the 1,3,4-oxadiazole moiety, such as those derived from 2-methoxy-N-(5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl)acetamide, have been synthesized through various chemical reactions, showcasing a diverse range of activities due to their structural versatility. These compounds are synthesized using successive conversions of aromatic acids into corresponding esters, hydrazides, and then 1,3,4-oxadiazole derivatives. Their structures are confirmed using spectroscopic methods such as NMR, IR, and mass spectrometry, ensuring the accuracy of the molecular framework essential for their biological activities (Rehman et al., 2013).

Biological Screening

The synthesized 1,3,4-oxadiazole derivatives exhibit significant biological activities. For example, some derivatives have shown promising results as enzyme inhibitors. Their activity against enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), important for neurological functions, indicates potential therapeutic applications in treating diseases associated with cholinesterase malfunction (Rehman et al., 2013). Additionally, compounds with the 1,3,4-oxadiazole core have been evaluated for their α-glucosidase inhibitory potential, suggesting a possible role in managing diabetes through the inhibition of carbohydrate digestion and absorption (Iftikhar et al., 2019).

Antimicrobial and Antitumor Activities

Derivatives of 1,3,4-oxadiazole have also been explored for their antimicrobial and antitumor properties. Certain compounds have demonstrated potent activity against various bacterial strains, showcasing their potential as new antimicrobial agents. Additionally, some derivatives have been found to possess significant antiproliferative activity against human tumor cell lines, indicating their potential as chemotherapeutic agents. This includes activity against lung and breast cancer cell lines, suggesting a broad spectrum of anticancer activity which could lead to new treatments for cancer (Kaya et al., 2017).